2-(5-oxo-2,3,5,6,7,8-hexahydrocyclopenta[d]thiazolo[3,2-a]pyrimidin-3-yl)-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)acetamide

• IUPAC Name: N-[(4-oxo-3H-phthalazin-1-yl)methyl]-2-(2-oxo-10-thia-1,8-diazatricyclo[7.3.0.03,7]dodeca-3(7),8-dien-12-yl)acetamide
• InChI: InChI=1S/C20H19N5O3S/c26-17(21-9-16-12-4-1-2-5-13(12)18(27)24-23-16)8-11-10-29-20-22-15-7-3-6-14(15)19(28)25(11)20/h1-2,4-5,11H,3,6-10H2,(H,21,26)(H,24,27)
• InChI Key: WTXYDQNWNHYEJB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N=C3N(C2=O)C(CS3)CC(=O)NCC4=NNC(=O)C5=CC=CC=C54
• Molecular Formula: C20H19N5O3S
• Molecular Weight: 409.5 g/mol

Description

2-(5-oxo-2,3,5,6,7,8-hexahydrocyclopenta[d]thiazolo[3,2-a]pyrimidin-3-yl)-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)acetamide is a useful research compound. Its molecular formula is C20H19N5O3S and its molecular weight is 409.46. The purity is usually 95%.
BenchChem offers high-quality 2-(5-oxo-2,3,5,6,7,8-hexahydrocyclopenta[d]thiazolo[3,2-a]pyrimidin-3-yl)-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-oxo-2,3,5,6,7,8-hexahydrocyclopenta[d]thiazolo[3,2-a]pyrimidin-3-yl)-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antitumor Applications

Research has shown that derivatives of pyrimidinone and thiazolo pyrimidine, which share structural similarities with the compound , possess significant antimicrobial and antitumor properties. For instance, compounds synthesized from pyridines, pyrimidinones, oxazinones, and their derivatives have demonstrated good antibacterial and antifungal activities, comparable to standard drugs like streptomycin and fusidic acid (Hossan et al., 2012). Similarly, novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives have been evaluated for antitumor activity, with some showing promising inhibitory effects on different cell lines (Albratty et al., 2017).

Synthesis and Reactivity

The exploration of thioureido-acetamides for the synthesis of various heterocycles in one-pot cascade reactions showcases the potential of utilizing complex molecules for creating new chemical entities with high atom economy. These synthetic approaches yield products like 2-iminothiazoles, thioparabanic acids, and functionalized thiohydantoins, which could have various scientific applications (Schmeyers & Kaupp, 2002).

Anti-Inflammatory and Analgesic Properties

Compounds containing thiazolo[3,2-a]pyrimidine scaffolds have been synthesized and tested for their anti-inflammatory and analgesic properties. For example, substituted 1,3-cyclohexadienes and thieno[2,3-d]pyrimidine-4(3H)-thiones synthesized through Michael reactions have shown potential as anti-inflammatory agents (Dyachenko, Dyachenko, & Chernega, 2004). Furthermore, thiazolopyrimidine derivatives have demonstrated significant antinociceptive and anti-inflammatory activities, highlighting the potential for developing new therapeutic agents (Selvam, Karthik, Palanirajan, & Ali, 2012).